Cas no 1291486-61-7 (3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid)

• Product Name: 3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid
• CAS No: 1291486-61-7
• MF: C₁₂H₁₀FNO₄S₂
• MW: 315.340504169464
• MDL: MFCD18804083
• CID: 4586563
• Update Time: 2025-05-21

3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 3-[[(4-fluorophenyl)sulfonyl]methylamino]-

• MDL： MFCD18804083
• Inchi： 1S/C12H10FNO4S2/c1-14(10-6-7-19-11(10)12(15)16)20(17,18)9-4-2-8(13)3-5-9/h2-7H,1H3,(H,15,16)
• InChI Key： WHFWYLAAFKHQSQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1N(S(C1=CC=C(F)C=C1)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid

Comprehensive Overview of 3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid (CAS No. 1291486-61-7)

3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid (CAS No. 1291486-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a thiophene core with a fluorobenzenesulfonamido moiety, making it a valuable intermediate for drug discovery and material science applications. Its unique structural features contribute to its reactivity and potential utility in various high-value applications.

The compound's N-methyl4-fluorobenzenesulfonamido group enhances its solubility and bioavailability, which are critical factors in medicinal chemistry. Researchers are particularly interested in its role as a sulfonamide-based building block for designing novel enzyme inhibitors, given the widespread use of sulfonamides in therapeutics. The presence of the thiophene-2-carboxylic acid moiety further expands its applicability in heterocyclic chemistry, where it can serve as a precursor for more complex molecular architectures.

In recent years, the demand for fluorinated sulfonamides like 3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid has surged due to their importance in developing targeted therapies. Fluorine incorporation often improves metabolic stability and binding affinity, making this compound a hotspot in small-molecule drug development. Its CAS number, 1291486-61-7, is frequently searched in scientific databases, reflecting its relevance in contemporary research.

From a synthetic perspective, this compound offers versatility. It can undergo amide coupling reactions, esterifications, and other transformations to yield derivatives with tailored properties. The thiophene ring provides an electron-rich system that participates in various cross-coupling reactions, enabling the construction of diverse molecular libraries for high-throughput screening.

Market trends indicate growing interest in sulfonamide-thiophene hybrids, driven by their potential in addressing antibiotic resistance and chronic diseases. The 3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid scaffold is being explored for its anti-inflammatory and antimicrobial properties, aligning with global health priorities. Researchers are also investigating its role in crop protection chemicals, leveraging its stability and bioactivity.

For those sourcing 1291486-61-7, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. Storage recommendations typically emphasize protection from moisture and light to maintain the compound's integrity over time.

In summary, 3-(N-Methyl4-fluorobenzenesulfonamido)-thiophene-2-carboxylic acid represents a convergence of innovative chemistry and practical applications. Its dual functionality as a fluorinated sulfonamide and thiophene derivative positions it as a key player in next-generation therapeutics and agrochemicals. As research progresses, this compound is poised to contribute significantly to solving pressing challenges in human health and sustainable agriculture.